Cas no 1457898-81-5 (2-(4-Nitrophenyl)oxazole-4-carboxylic acid)

• Product Name: 2-(4-Nitrophenyl)oxazole-4-carboxylic acid
• CAS No: 1457898-81-5
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 5039114
• PubChem ID: 62234075
• Update Time: 2026-02-28

2-(4-Nitrophenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)oxazole-4-carboxylic acid
• 2-(4-nitrophenyl)-1,3-oxazole-4-carboxylic acid
• CS-0161620
• BS-51460
• MFCD17045295
• 1457898-81-5
• 2-(4-Nitrophenyl)oxazole-4-carboxylicacid
• AKOS011516640
• F31091

• Inchi： 1S/C10H6N2O5/c13-10(14)8-5-17-9(11-8)6-1-3-7(4-2-6)12(15)16/h1-5H,(H,13,14)
• InChI Key： CISQMDBMEDATAY-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.02767130g/mol
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles